Phenoxy(pyrrolidin-2-yl)phosphinic acid
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Description
Phenoxy(pyrrolidin-2-yl)phosphinic acid is a chemical compound with the molecular formula C10H14NO3P . It has a molecular weight of 227.2 . The IUPAC name for this compound is phenyl hydrogen 2-pyrrolidinylphosphonate .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrolidine ring attached to a phosphinic acid group through an oxygen atom . The InChI code for this compound is 1S/C10H14NO3P/c12-15(13,10-7-4-8-11-10)14-9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2,(H,12,13) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 227.2 .Scientific Research Applications
- Phenoxy(pyrrolidin-2-yl)phosphinic acid has been investigated as a potential antiviral agent. Researchers explore its inhibitory effects on viral enzymes, such as reverse transcriptase (RT) in HIV. The compound’s structural features may disrupt the interactions between nucleotide substrates and the active site of RT .
- As a phosphinate, this compound can serve as a building block for proline derivatives. Proline is a versatile scaffold in drug discovery due to its role in peptide synthesis and its impact on protein-protein interactions. Researchers have functionalized preformed pyrrolidine rings using phosphinates like this compound .
- The short distances between allosteric and binding sites suggest that this compound could act as an allosteric modulator. Allosteric compounds alter protein function by binding to sites distinct from the active site, potentially influencing enzyme activity or receptor signaling .
Antiviral Agents
Proline Derivatives
Allosteric Modulators
properties
IUPAC Name |
phenoxy(pyrrolidin-2-yl)phosphinic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14NO3P/c12-15(13,10-7-4-8-11-10)14-9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJSSCIORWSJOFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)P(=O)(O)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14NO3P |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99305-82-5 |
Source
|
Record name | Phenoxy(pyrrolidin-2-yl)phosphinic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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